Cas no 30095-74-0 (1-(2,5-dihydroxy-3-nitrophenyl)ethanone)

1-(2,5-dihydroxy-3-nitrophenyl)ethanone structure
30095-74-0 structure
Product Name:1-(2,5-dihydroxy-3-nitrophenyl)ethanone
CAS No:30095-74-0
MF:C8H7NO5
MW:197.144882440567
CID:1444035
PubChem ID:77230327
Update Time:2025-04-20

1-(2,5-dihydroxy-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dihydroxy-3-nitrophenyl)ethanone
    • 30095-74-0
    • DA-07206
    • Inchi: 1S/C8H7NO5/c1-4(10)6-2-5(11)3-7(8(6)12)9(13)14/h2-3,11-12H,1H3
    • InChI Key: DETFKJVQYFFMRN-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1C(C)=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 197.03241
  • Monoisotopic Mass: 197.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 100.67
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